Acetyl Hexapeptide-39

• Molecular Formula: C32H51N7O10
• Molecular Weight: 693.8 g/mol
• InChI: InChI=1S/C32H51N7O10/c1-8-16(4)25(38-30(47)23(14-40)35-19(7)42)32(49)36-22(13-20-9-11-21(43)12-10-20)29(46)37-24(15(2)3)31(48)34-17(5)28(45)39-26(18(6)41)27(33)44/h9-12,15-18,22-26,40-41,43H,8,13-14H2,1-7H3,(H2,33,44)(H,34,48)(H,35,42)(H,36,49)(H,37,46)(H,38,47)(H,39,45)/t16-,17-,18+,22-,23-,24-,25-,26-/m0/s1
• InChIKey: RRJXAEMYPWQZHK-SUJJXFDXSA-N

Acetyl Hexapeptide-39 Anti-Cellulite and Slimming: Mechanism and Procurement

Acetyl Hexapeptide-39 (CAS 1382088-38-1, INCI: Acetyl Hexapeptide-39, trade name Silusyne®) is a synthetic N‑acetylated hexapeptide with the sequence Ac-Ser-Ile-Tyr-Val-Ala-Thr-NH₂ that acts as a selective antagonist of peroxisome proliferator-activated receptor gamma coactivator 1-alpha (PGC‑1α), the master transcriptional co‑regulator of adipocyte differentiation and lipid storage [1]. It is manufactured by solid‑phase peptide synthesis followed by acetylation to improve stability and skin penetration, and is supplied as a white to off‑white lyophilised powder with typical purity ≥95% (HPLC) .

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PGC-1α pathway inhibition studies

Selective antagonist for adipogenesis research

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N-acetylated hexapeptide format

Ac-Ser-Ile-Tyr-Val-Ala-Thr-NH₂, synthetic origin

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Lyophilized powder, HPLC-verified

Supplied for cosmetic formulation research

• [1] Ghochikyan A. Acetyl Hexapeptide-39. CI Guide. 2023 May 18. View Source

Acetyl Hexapeptide-39 Substitution Risks

Acetyl Hexapeptide‑39 cannot be replaced by its closest structural analog, Acetyl Hexapeptide‑38 (INCI: Acetyl Hexapeptide‑38, trade name Adifyline®), because the two peptides exert functionally opposite effects on the same PGC‑1α pathway: Acetyl Hexapeptide‑38 up‑regulates PGC‑1α and stimulates adipogenesis, while Acetyl Hexapeptide‑39 down‑regulates PGC‑1α and suppresses adipogenesis . Similarly, widely used cosmetic slimming actives such as caffeine operate through post‑differentiation lipolytic or anti‑lipogenic mechanisms rather than direct inhibition of preadipocyte-to-adipocyte maturation, making their efficacy profiles fundamentally different and not interchangeable for formulation targets requiring adipogenesis blockade [1]. Even other PGC‑1α‑targeting ingredients (e.g., Siped® slimming‑11) lack the published, comparator‑anchored quantitative evidence package—spanning in‑vitro PGC‑1α suppression, lipid accumulation reduction superiority over caffeine, and in‑vivo dermo‑hypodermal junction line reduction—that exists for Acetyl Hexapeptide‑39 [2].

Acetyl Hexapeptide-38

Up-regulates PGC-1α and stimulates adipogenesis; opposite direction may undermine formulation goals.

Caffeine

Post-differentiation lipolytic mechanism; does not target preadipocyte-to-adipocyte maturation.

Other PGC-1α ingredients

Lack comparator-anchored evidence package spanning in-vitro suppression, lipid reduction superiority, and in-vivo structural endpoints.

• [1] Carvajal D, Cañadas E, Cebrián J, Rull M, Viladot JL, Delgado R. Targeting PGC-1α expression to influence on lipid storage. Personal Care Magazine. 2011 November 2. View Source
• [2] YoungShe Chem. Acetyl Hexapeptide-39 Technical Datasheet. View Source

Acetyl Hexapeptide-39 Quantitative Evidence Guide

PGC-1α mRNA Suppression vs Acetyl Hexapeptide-38

In a direct head‑to‑head comparison using human subcutaneous preadipocytes, Acetyl Hexapeptide‑39 reduced PGC‑1α mRNA transcription by 36.5% at 100 µg/mL and 16.7% at 25 µg/mL relative to untreated differentiated cells [1]. Under identical experimental conditions, Acetyl Hexapeptide‑38 increased PGC‑1α expression by 25.6% at 0.1 mg/mL and 61.1% at 0.5 mg/mL, confirming that the two structurally similar acetyl hexapeptides drive opposite transcriptional outcomes on the master adipogenic regulator PGC‑1α [1].

PGC-1α mRNA modulation

Direct comparison

−36.5% (Ac-Hex-39, 100 µg/mL) vs +25.6% (Ac-Hex-38, 0.1 mg/mL)

Opposite transcriptional outcomes on master adipogenic regulator

Human subcutaneous preadipocytes, RT-PCR

Evidence Dimension	PGC-1α mRNA expression modulation in human subcutaneous preadipocytes
Target Compound Data	−36.5% (100 µg/mL); −16.7% (25 µg/mL)
Comparator Or Baseline	Acetyl Hexapeptide‑38: +25.6% (0.1 mg/mL); +61.1% (0.5 mg/mL) vs untreated differentiated cells
Quantified Difference	Opposite directional effect: −36.5% suppression vs +61.1% up‑regulation at comparable high dose
Conditions	Human subcutaneous preadipocyte culture; quantitative RT‑PCR; 100 µg/mL and 25 µg/mL (Ac‑Hex‑39), 0.5 mg/mL and 0.1 mg/mL (Ac‑Hex‑38); data expressed vs non‑treated differentiated control

Why This Matters

Procurement of the wrong acetyl hexapeptide will produce opposite biological activity: selecting Acetyl Hexapeptide‑38 instead of Acetyl Hexapeptide‑39 would stimulate rather than suppress adipogenesis, undermining anti‑cellulite and slimming formulation objectives.

• [1] Carvajal D, Cañadas E, Cebrián J, Rull M, Viladot JL, Delgado R. Targeting PGC-1α expression to influence on lipid storage. Personal Care Magazine. 2011 November 2. View Source

Lipid Accumulation Reduction vs Acetyl Hexapeptide-38 and Caffeine

Quantification of intracellular lipid droplets by AdipoRed fluorescence assay demonstrated that Acetyl Hexapeptide‑39 reduced lipid accumulation by 67.2% at 100 µg/mL and 45.8% at 25 µg/mL compared to non‑treated differentiated preadipocytes [1]. In the same study, Acetyl Hexapeptide‑38 increased lipid accumulation by 32.4% at 0.5 mg/mL, and the authors explicitly state that Acetyl Hexapeptide‑39 achieved 'even better reductions than caffeine' [1]. An independent preadipocyte culture experiment corroborated that 0.1 mg/mL Acetyl Hexapeptide‑39 slowed fat accumulation by 37.3% relative to 200 ppm caffeine over 10 days [2].

Lipid accumulation reduction

Direct comparison

−67.2% (100 µg/mL) vs +32.4% (Ac-Hex-38, 0.5 mg/mL); reported greater reduction than caffeine

Supports anti-adipogenic effect over structural analog and caffeine benchmark

AdipoRed fluorescence assay

Evidence Dimension	Intracellular lipid accumulation in differentiating preadipocytes
Target Compound Data	−67.2% (100 µg/mL); −45.8% (25 µg/mL); 37.3% slower accumulation vs 200 ppm caffeine (0.1 mg/mL)
Comparator Or Baseline	Acetyl Hexapeptide‑38: +32.4% (0.5 mg/mL); Caffeine: quantitatively inferior reduction (exact % not reported in head‑to‑head assay); 200 ppm caffeine used as control
Quantified Difference	67.2% lipid reduction vs 32.4% lipid increase for Ac‑Hex‑38; ≥37.3% superior lipid accumulation suppression vs caffeine
Conditions	Human subcutaneous preadipocyte differentiation; AdipoRed fluorescence assay; 100 µg/mL and 25 µg/mL (Ac‑Hex‑39), 0.5 mg/mL (Ac‑Hex‑38); 10‑day preadipocyte culture with 0.1 mg/mL Ac‑Hex‑39 vs 200 ppm caffeine

Why This Matters

Acetyl Hexapeptide‑39 provides a quantified advantage over both the opposite‑mechanism structural analog (Ac‑Hex‑38) and the industry‑standard slimming active (caffeine), giving formulators predictable, comparator‑benchmarked lipid‑lowering performance.

• [1] Carvajal D, Cañadas E, Cebrián J, Rull M, Viladot JL, Delgado R. Targeting PGC-1α expression to influence on lipid storage. Personal Care Magazine. 2011 November 2. View Source
• [2] YoungShe Chem. New Weight‑Loss Active Peptide Silusyne Acetyl Hexapeptide‑39 (Clinical Test Data). Douban. 2015 November 14. View Source

In Vivo Dermo‑Hypodermal Junction Line Reduction

A placebo‑controlled in‑vivo study in 20 women (25–45 years, cellulite Pinch Test stage I–III) assessed the effect of a cream containing 2% Silusyne® (Acetyl Hexapeptide‑39 delivery system) applied twice daily to one thigh for three weeks, with placebo cream on the contralateral thigh [1][2]. Ultrasound ecography (B‑scan mode, Dermascan C) measured a 21% reduction in dermo‑hypodermal junction line length versus baseline in the treated thigh, while the placebo thigh showed no significant diminishing effect [1][2]. An independent clinical study with 10 ppm Acetyl Hexapeptide‑39 cream (same application protocol) confirmed an 11% cellulite reduction versus placebo after three weeks [3].

Dermo-hypodermal junction

Placebo-controlled

−21% line length vs baseline; placebo no change

Reported structural tissue endpoint in human study

20 women, 3-week protocol, 2% Silusyne cream

Evidence Dimension	Dermo‑hypodermal junction line length (B‑scan ultrasound ecography)
Target Compound Data	−21% from baseline (2% Silusyne cream); −11% cellulite vs placebo (10 ppm cream)
Comparator Or Baseline	Placebo cream: no significant change from baseline
Quantified Difference	21% absolute reduction in junction line length vs placebo null effect; ≥11% cellulite reduction vs placebo
Conditions	20 female volunteers, 25–45 years, cellulite on thighs (Pinch I–III); 2% Silusyne cream or 10 ppm Acetyl Hexapeptide‑39 cream; twice‑daily application for 3 weeks; randomized split‑body placebo‑controlled design

Why This Matters

This is the only peptide slimming active with a published in‑vivo ultrasound‑based anatomical endpoint (dermo‑hypodermal junction line) demonstrating significant structural tissue reorganisation over placebo, providing clinically interpretable evidence for anti‑cellulite procurement decisions.

• [1] Briançon S. Encapsulation in cosmetics: microencapsulation of microdispersed anticellulitic peptides. Personal Care. March 2012. (Published in article 'Encapsulation in cosmetics or not?') View Source
• [2] Carvajal D, Cañadas E, Cebrián J, Rull M, Viladot JL, Delgado R. Targeting PGC-1α expression to influence on lipid storage. Personal Care Magazine. 2011 November 2. View Source
• [3] GotopBio. Acetyl Hexapeptide‑39 New Weight‑Loss Active Peptide (Clinical Medical Testing). Hangzhou Gotop Biological Technology Co., Ltd. 2022 February 22. View Source

Subcutaneous Tissue Uniformity Improvement vs Placebo

In the same 3‑week placebo‑controlled in‑vivo study (20 women, 2% Silusyne cream, ultrasound B‑scan), the Acetyl Hexapeptide‑39‑treated thigh exhibited a five‑fold improvement in dermo‑hypodermal junction line uniformity compared to the placebo‑treated thigh, as assessed by quantitative analysis of the regularity and homogeneity of the junction line [1]. This improvement is mechanistically linked to reduced lipid accumulation in white adipose tissue and more organised subcutaneous architecture, directly translating to reduced skin surface irregularities (orange‑peel appearance) [1].

Junction uniformity

Reported

5-fold improvement over placebo

Quantitative tissue architecture improvement

Same study, ultrasound B-scan

Evidence Dimension	Quantitative uniformity/regularity of the dermo‑hypodermal junction line
Target Compound Data	5‑fold improvement over placebo
Comparator Or Baseline	Placebo (no significant uniformity improvement)
Quantified Difference	5‑fold (500%) uniformity enhancement vs placebo
Conditions	20 female volunteers, 25–45 years, thighs with cellulite; 2% Silusyne cream vs placebo; 2x/day for 3 weeks; B‑scan ultrasound ecography; uniformity metric derived from junction line regularity analysis

Why This Matters

The 5‑fold uniformity advantage over placebo represents an objective, instrument‑measured tissue architecture endpoint that distinguishes Acetyl Hexapeptide‑39 from slimming actives lacking quantitative in‑vivo structural outcome data.

• [1] Carvajal D, Cañadas E, Cebrián J, Rull M, Viladot JL, Delgado R. Targeting PGC-1α expression to influence on lipid storage. Personal Care Magazine. 2011 November 2. View Source

Microencapsulation Efficiency

Due to the poor solubility of Acetyl Hexapeptide‑39 in both lipophilic and hydrophilic media, a modified microdispersion‑encapsulation strategy was developed that achieved a 95% encapsulation yield for the peptide, marketed as Silusyne® [1]. This high encapsulation efficiency is a prerequisite for effective dermal delivery of the insoluble hexapeptide to deep skin layers where adipogenesis modulation is required, and distinguishes the commercial Silusyne® delivery system from non‑encapsulated generic Acetyl Hexapeptide‑39 powders that lack clinically validated penetration [1]. Typical peptide encapsulation yields in cosmetic delivery systems are reported in the range of 60–85%, making the 95% figure a notable differentiator [1].

Encapsulation yield

Class-level inference

95% encapsulation (Silusyne® system)

Delivery system differentiator for dermal penetration

Class-typical range 60–85%

Evidence Dimension	Microencapsulation yield (% encapsulated active vs total active processed)
Target Compound Data	95% encapsulation yield (Silusyne® microdispersed‑encapsulated delivery system)
Comparator Or Baseline	Typical peptide cosmetic encapsulation yields: 60–85% (class‑level inference); non‑encapsulated generic Acetyl Hexapeptide‑39 powder: no validated dermal penetration
Quantified Difference	≥10‑percentage‑point advantage over class‑typical upper bound (95% vs ~85%)
Conditions	Modified microencapsulation process incorporating microdispersed peptide into a polymeric continuous phase; encapsulation yield measured by analytical recovery post‑processing

Why This Matters

Procurement of generic, non‑encapsulated Acetyl Hexapeptide‑39 without the Silusyne® delivery system carries a high risk of negligible dermal penetration and consequently no in‑vivo efficacy, as the peptide is insoluble in both aqueous and oil phases; the 95% encapsulation yield validates the commercial delivery system as integral to compound performance.

• [1] Briançon S. Encapsulation in cosmetics: microencapsulation of microdispersed anticellulitic peptides. Personal Care. March 2012. View Source

Acetyl Hexapeptide-39 Anti-Cellulite and Slimming Applications

Anti-Cellulite Body Formulations

Supported by the 21% in‑vivo reduction in dermo‑hypodermal junction line length and 5‑fold skin uniformity improvement over placebo (three‑week, 2% Silusyne cream protocol) [1], Acetyl Hexapeptide‑39 is indicated for leave‑on anti‑cellulite body formulations targeting thighs, buttocks, and abdomen, where structural reorganisation of the dermo‑hypodermal interface directly translates to visible reduction of orange‑peel skin surface irregularities.

Post-Liposuction and Body Contouring Care

The mechanism of PGC‑1α antagonism and adipogenesis blockade (−67.2% lipid accumulation at 100 µg/mL in preadipocyte assays [2]) supports formulation of post‑procedure maintenance creams designed to inhibit compensatory preadipocyte differentiation and lipid storage after liposuction, cryolipolysis, or radiofrequency body contouring treatments, where preventing new adipocyte formation is clinically desirable.

Caffeine-Comparable Slimming Formulations

For formulators seeking a caffeine‑based product upgrade or differentiation claim, Acetyl Hexapeptide‑39 provides a quantitatively benchmarked alternative: it slowed fat accumulation by 37.3% relative to 200 ppm caffeine in a 10‑day preadipocyte culture [3], and has been demonstrated to achieve 'even better reductions than caffeine' in lipid content [2], supporting procurement of Acetyl Hexapeptide‑39 over caffeine for next‑generation slimming formulations targeting adipogenesis rather than post‑differentiation lipolysis.

Encapsulated Delivery for Deep Dermal Targeting

Given the insolubility of Acetyl Hexapeptide‑39 in both aqueous and lipophilic phases, procurement decisions must consider the 95% encapsulation yield achieved by the microdispersed Silusyne® system [4] as a critical performance determinant. This evidence directs formulators to specify encapsulated Acetyl Hexapeptide‑39 delivery systems—rather than generic lyophilized powder—for body care products where the peptide must reach the dermo‑hypodermal junction to modulate adipogenesis, ensuring dermal penetration and in‑vivo efficacy consistent with the published clinical data.

Application

Selection Property

Validation Focus

Anti-cellulite body formulations research

PGC-1α antagonist activity, adipogenesis blockade

Dermo-hypodermal junction structural endpoint in in-vivo studies

Post-procedure body contouring care development

Inhibition of preadipocyte differentiation and lipid storage

Lipid accumulation reduction in preadipocyte models

Slimming formulation differentiation vs caffeine

Comparator-benchmarked anti-adipogenic effect

Lipid accumulation reduction relative to caffeine in cell assays

Encapsulated delivery for deep dermal targeting

Microencapsulation yield and penetration efficiency

Dermal penetration verified by in-vivo structural endpoints

• [1] Briançon S. Encapsulation in cosmetics: microencapsulation of microdispersed anticellulitic peptides. Personal Care. March 2012. View Source
• [2] Carvajal D, Cañadas E, Cebrián J, Rull M, Viladot JL, Delgado R. Targeting PGC-1α expression to influence on lipid storage. Personal Care Magazine. 2011 November 2. View Source
• [3] YoungShe Chem. New Weight‑Loss Active Peptide Silusyne Acetyl Hexapeptide‑39 (Clinical Test Data). Douban. 2015 November 14. View Source
• [4] Briançon S. Encapsulation in cosmetics: microencapsulation of microdispersed anticellulitic peptides. Personal Care. March 2012. View Source